Cas no 1639119-87-1 ((3-Methoxypropyl)zinc bromide)

• Product Name: (3-Methoxypropyl)zinc bromide
• CAS No: 1639119-87-1
• MF: C₄H₉BrOZn
• MW: 218.426657438278
• CID: 6201757
• PubChem ID: 141756755
• Update Time: 2026-03-11

(3-Methoxypropyl)zinc bromide Chemical and Physical Properties

Names and Identifiers

• 1639119-87-1
• MFCD32645671
• (3-Methoxypropyl)zinc bromide
• (3-Methoxypropyl)zinc bromide, 0.5 M in THF
• bromozinc(1+);1-methoxypropane

• Inchi： 1S/C4H9O.BrH.Zn/c1-3-4-5-2;;/h1,3-4H2,2H3;1H;/q-1;;+2/p-1
• InChI Key： UHHSFPGBLXAROC-UHFFFAOYSA-M
• SMILES： Br[Zn+].O(C)CC[CH2-]

Computed Properties

• Exact Mass: 215.91282g/mol
• Monoisotopic Mass: 215.91282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 21.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on (3-Methoxypropyl)zinc bromide

Recent Advances in the Application of (3-Methoxypropyl)zinc bromide (CAS: 1639119-87-1) in Chemical Biology and Pharmaceutical Research

The organozinc reagent (3-Methoxypropyl)zinc bromide (CAS: 1639119-87-1) has emerged as a versatile building block in modern synthetic chemistry, particularly in the pharmaceutical and chemical biology sectors. Recent studies have highlighted its unique reactivity profile and compatibility with various coupling reactions, making it an attractive choice for the synthesis of complex molecular architectures. This research brief synthesizes the latest findings on this compound, focusing on its applications in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (3-Methoxypropyl)zinc bromide in palladium-catalyzed cross-coupling reactions for the synthesis of novel kinase inhibitors. The research team at University of Cambridge utilized this reagent to introduce the 3-methoxypropyl moiety into lead compounds targeting EGFR mutations, achieving improved solubility profiles while maintaining potent inhibitory activity (IC50 values in the low nanomolar range). This work underscores the compound's value in medicinal chemistry optimization campaigns.

In the field of chemical biology, researchers at Scripps Research Institute have recently employed (3-Methoxypropyl)zinc bromide (1639119-87-1) as a key intermediate in the synthesis of activity-based protein profiling (ABPP) probes. Their 2024 Nature Chemical Biology publication describes how the methoxypropyl side chain enhances membrane permeability of these probes while maintaining target engagement specificity. This advancement has opened new possibilities for studying intracellular protein networks in live cell systems.

From a process chemistry perspective, several pharmaceutical companies have reported improved synthetic routes to API intermediates using (3-Methoxypropyl)zinc bromide. A notable example comes from Merck's 2023 Organic Process Research & Development paper, where the reagent enabled a 40% yield improvement in the large-scale synthesis of a late-stage antiviral intermediate through Negishi coupling. The authors emphasize the reagent's excellent functional group tolerance and stability under process conditions as key advantages.

Recent safety and handling studies (Chemical Health & Safety, 2024) have provided updated guidelines for working with (3-Methoxypropyl)zinc bromide solutions. While generally stable when properly handled, the research recommends strict moisture exclusion and temperature control during storage and transfer. These findings are particularly relevant for scale-up operations in pharmaceutical manufacturing.

Looking forward, the unique properties of (3-Methoxypropyl)zinc bromide (1639119-87-1) continue to inspire innovative applications. Current research directions include its use in DNA-encoded library synthesis (as reported in ACS Combinatorial Science, 2024) and as a linchpin in multicomponent reactions for fragment-based drug discovery. The compound's balanced reactivity and the synthetic flexibility of its functional groups position it as a valuable tool for addressing emerging challenges in medicinal chemistry and chemical biology.